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Compound of Interest

Compound Name: Cerium stearate

Cat. No.: B159660 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Cerium stearate. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Cerium Stearate: Properties and Hazards
Cerium stearate is a white, water-insoluble powder classified as a metallic soap.[1] While it is

not classified as a hazardous substance under GHS criteria, it is crucial to handle it with care to

avoid potential irritation and to manage its flammable properties.[2][3][4]

Property Data

Appearance White powder or pellets[1][5]

Molecular Formula C54H105CeO6[1][6]

Molecular Weight 990.5 g/mol [2]

Melting Point 120-124 °C[5]

Solubility Insoluble in water[1]

Occupational Exposure Limits
No specific limits established by OSHA or

ACGIH[3][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b159660?utm_src=pdf-interest
https://www.benchchem.com/product/b159660?utm_src=pdf-body
https://www.benchchem.com/product/b159660?utm_src=pdf-body
https://www.benchchem.com/product/b159660?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cerium_stearate
https://pubchem.ncbi.nlm.nih.gov/compound/165821
https://www.espimetals.com/index.php/msds/121-Cerium
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1GR_CERIUM%20(CE)%20POWDER%20AND%20PIECES_SDS-Germany_EU%20English.pdf
https://en.wikipedia.org/wiki/Cerium_stearate
https://www.americanelements.com/cerium-stearate-10119-53-6
https://en.wikipedia.org/wiki/Cerium_stearate
https://www.chemicalbook.com/msds/cerium-iii-stearate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/165821
https://www.americanelements.com/cerium-stearate-10119-53-6
https://en.wikipedia.org/wiki/Cerium_stearate
https://www.espimetals.com/index.php/msds/121-Cerium
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Cerium stearate to ensure

the appropriate level of protection is used. The following PPE is recommended to minimize

exposure and prevent injury.

PPE Category Specifications and Procedures

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields that conform to EN 166 (EU) or NIOSH

(US) standards.[6] A face shield may be

necessary when there is a significant risk of dust

generation.

Skin Protection

Gloves: Handle with chemical-impermeable

gloves that have been inspected for integrity

before use.[6] Clothing: Wear a lab coat or other

protective clothing. For larger quantities,

fire/flame resistant and impervious clothing is

recommended.[6]

Respiratory Protection

If engineering controls are insufficient to control

dust, or if irritation is experienced, use a full-face

respirator with an appropriate particulate filter.[6]

Operational Plan for Safe Handling
1. Preparation and Engineering Controls:

Ventilation: Always handle Cerium stearate in a well-ventilated area.[6][8] The use of a fume

hood or other local exhaust ventilation is the preferred method for controlling airborne dust.

[7]

Ignition Sources: Remove all sources of ignition, such as open flames and sparks, from the

handling area.[6] Use non-sparking tools and explosion-proof equipment.[6]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[9]
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2. Step-by-Step Handling Procedure:

Don the required PPE as specified in the table above.

Carefully weigh and transfer the Cerium stearate, minimizing the creation of dust.

Avoid all contact with skin and eyes.[6][8]

After handling, wash hands thoroughly with soap and water.[6]

Clean the work area to remove any residual dust.

3. Storage Requirements:

Store in a tightly closed, properly labeled container.[6]

Keep the container in a dry, cool, and well-ventilated place.[6]

Store away from incompatible materials such as strong acids, oxidizing agents, and

halogens.[3][6]

Spill Management and Disposal Plan
Accidental release of Cerium stearate must be managed promptly and safely.

Spill Response Protocol:
Evacuate: Evacuate non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Extinguish all nearby ignition sources.[6][8]

Containment: Prevent further spillage and stop the material from entering drains or sewers.

[6][8]

Clean-up:

Wear full PPE, including respiratory protection.[6][8]
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Carefully sweep or scoop the spilled material into a suitable, closed container for disposal.

[7] Avoid actions that generate dust.

Use non-sparking tools for collection.[7]

Decontamination: Clean the spill area thoroughly.
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Caption: Workflow for handling a Cerium stearate spill.
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Disposal Plan:
Waste Material: Cerium stearate waste should be disposed of at a licensed chemical

destruction facility or through controlled incineration with flue gas scrubbing.[6]

Containers: Empty containers may retain product residue and should be disposed of in the

same manner as the chemical.[4]

Regulations: All disposal activities must be in accordance with local, state, and federal

regulations.[3] Do not discharge into sewers or waterways.[6]

First Aid Measures
In the event of exposure to Cerium stearate, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration and seek

immediate medical attention.[6]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected skin area with plenty of soap

and water. Consult a doctor if irritation persists.

[6]

Eye Contact

Rinse eyes cautiously with pure water for at

least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate

medical attention.[6][10]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b159660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

